Cas no 67000-89-9 (1-Pyrenebutanol)

• Product Name: 1-Pyrenebutanol
• CAS No: 67000-89-9
• MF: C₂₀H₁₈O
• MW: 274.356325626373
• MDL: MFCD00192423
• CID: 500993
• PubChem ID: 24864832
• Update Time: 2025-09-27

1-Pyrenebutanol Chemical and Physical Properties

Names and Identifiers

• 1-Pyrenebutanol
• 4-(1-Pyrenyl)-1-butanol
• 4-pyren-1-ylbutan-1-ol
• 4-pyrenylbutan-1-ol
• MFCD00192423
• 4-(Pyren-1-yl)butan-1-ol
• CS-0432738
• 4-(1-Pyrenyl)butanol
• SCHEMBL506054
• MRENSFROWALQNU-UHFFFAOYSA-N
• LCZC1256
• E79362
• AKOS015912509
• DTXSID60376359
• 67000-89-9
• A853414
• FT-0608286
• 1-Pyrenebutanol, 99%
• 4-(pyren-1-yl) butyl alcohol
• DTXCID20327387
• DB-025639

• MDL： MFCD00192423
• Inchi： 1S/C20H18O/c21-13-2-1-4-14-7-8-17-10-9-15-5-3-6-16-11-12-18(14)20(17)19(15)16/h3,5-12,21H,1-2,4,13H2
• InChI Key： MRENSFROWALQNU-UHFFFAOYSA-N
• SMILES： OCCCCC1C=CC2=CC=C3C=CC=C4C=CC=1C2=C43

Computed Properties

• Exact Mass: 274.13600
• Monoisotopic Mass: 274.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.3
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.217
• Melting Point: 80-83 °C (lit.)
• Boiling Point: 488.4°C at 760 mmHg
• Flash Point: 205.4°C
• Refractive Index: 1.761
• PSA: 20.23000
• LogP: 4.89900
• Solubility: Not available

1-Pyrenebutanol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38